Cas no 148757-93-1 ((E)-4,4,5,5,5-Pentafluoropent-2-en-1-ol)

• Product Name: (E)-4,4,5,5,5-Pentafluoropent-2-en-1-ol
• CAS No: 148757-93-1
• MF: C₅H₅F₅O
• MW: 176.084619283676
• MDL: MFCD24842572
• CID: 4602038
• PubChem ID: 14149394
• Update Time: 2025-07-24

(E)-4,4,5,5,5-Pentafluoropent-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• (E)-4,4,5,5,5-Pentafluoropent-2-en-1-ol
• 4,4,5,5,5-Pentafluoropent-2-en-1-ol 94%
• 4,4,5,5,5-Pentafluoropent-2-en-1-ol

• MDL： MFCD24842572
• Inchi： 1S/C5H5F5O/c6-4(7,2-1-3-11)5(8,9)10/h1-2,11H,3H2
• InChI Key： WWAZGZHGMUGDNB-UHFFFAOYSA-N
• SMILES： C(O)C=CC(F)(F)C(F)(F)F

Computed Properties

• Exact Mass: 176.02605559g/mol
• Monoisotopic Mass: 176.02605559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (E)-4,4,5,5,5-Pentafluoropent-2-en-1-ol

Chemical Profile of (E)-4,4,5,5,5-Pentafluoropent-2-en-1-ol (CAS No. 148757-93-1)

(E)-4,4,5,5,5-Pentafluoropent-2-en-1-ol is a fluorinated hydrocarbon alcohol with a unique structural configuration that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 148757-93-1, features a conjugated system with a double bond and multiple fluorine substituents, making it a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of (E)-4,4,5,5,5-Pentafluoropent-2-en-1-ol consists of a pentyl chain with five fluorine atoms attached to the fifth carbon atom. The presence of these fluorine atoms introduces electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule. The conjugated double bond further enhances its utility in organic synthesis by providing sites for addition reactions, polymerization, and functional group transformations.

Recent research has highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to modulate metabolic pathways and improve pharmacokinetic properties. Studies have demonstrated that fluorine substitution can enhance binding affinity to biological targets, increase metabolic stability, and reduce systemic toxicity. In particular, (E)-4,4,5,5,5-Pentafluoropent-2-en-1-ol has been explored as a building block for the synthesis of novel therapeutic agents.

In the context of drug development, the compound’s unique properties make it valuable for creating molecules with improved solubility and bioavailability. For instance, fluorinated alcohols have been shown to exhibit better membrane permeability and reduced clearance rates in vivo. This characteristic is particularly relevant for designing small-molecule drugs that require efficient delivery to target tissues.

The synthesis of (E)-4,4,5,5,5-Pentafluoropent-2-en-1-ol typically involves advanced organic reactions such as cross-coupling and dehydrogenation processes. Researchers have reported efficient synthetic routes that leverage palladium-catalyzed reactions to introduce fluorine atoms selectively. These methods are critical for producing high-purity compounds suitable for further functionalization.

One notable application of this compound is in the development of bioactive molecules targeting neurological disorders. Preliminary studies suggest that derivatives of (E)-4,4,5,5,5-Pentafluoropent-2-en-1-ol may interact with specific enzymes or receptors involved in neurodegenerative diseases. The electron-deficient nature of the fluorinated system could enhance binding interactions with biological targets while minimizing off-target effects.

Additionally, the compound has been investigated for its potential role in materials science. Its rigid structure and fluorine substituents make it a candidate for polymer additives that improve thermal stability and chemical resistance. Such properties are desirable in high-performance materials used in electronics and aerospace industries.

The pharmacological evaluation of (E)-4,4,5,5,5-Pentafluoropent-2-en-1-ol has revealed interesting pharmacokinetic profiles. Animal models have shown that this compound exhibits moderate oral bioavailability and prolonged half-life due to its metabolic stability. These findings are crucial for optimizing dosing regimens and improving therapeutic efficacy.

In conclusion, (E)-4,4,5,5,5-Pentafluoropent-2-en-1-ol (CAS No. 148757-93-1) represents a significant advancement in fluorinated chemistry with broad applications in pharmaceuticals and materials science. Its unique structural features offer opportunities for developing innovative drugs and high-performance materials. Continued research into this compound is expected to yield further insights into its potential uses and mechanisms of action.